Cas no 1428799-40-9 (3-bromo-9H-pyrido[2,3-b]indole)

• Product Name: 3-bromo-9H-pyrido[2,3-b]indole
• CAS No: 1428799-40-9
• MF: C₁₁H₇BrN₂
• MW: 247.090681314468
• CID: 2885586
• PubChem ID: 89851302
• Update Time: 2025-10-29

3-bromo-9H-pyrido[2,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-9H-pyrido[2,3-b]indole
• 9H-Pyrido[2,3-b]indole,3-bromo-
• F72473
• 1428799-40-9
• BS-48523
• SCHEMBL15318812
• MFCD31922754

• Inchi： 1S/C11H7BrN2/c12-7-5-9-8-3-1-2-4-10(8)14-11(9)13-6-7/h1-6H,(H,13,14)
• InChI Key： DJYTWNRGOGEHRM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 245.97926g/mol
• Monoisotopic Mass: 245.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7

Additional information on 3-bromo-9H-pyrido[2,3-b]indole

3-Bromo-9H-pyrido[2,3-b]indole: A Comprehensive Overview of Its Properties, Applications, and Research Significance

3-Bromo-9H-pyrido[2,3-b]indole, with the CAS number 1428799-40-9, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural framework. This molecule belongs to the class of pyridoindole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The compound features a fused ring system combining pyridine and indole moieties, with a bromine atom substituted at the 3-position, enhancing its reactivity and utility in synthetic chemistry. Researchers and industry professionals often search for terms like "3-bromo-9H-pyrido[2,3-b]indole synthesis", "CAS 1428799-40-9 applications", and "pyridoindole derivatives in medicine", reflecting a growing interest in its role in developing novel therapeutics and functional materials. Its molecular structure, characterized by aromaticity and electron-rich sites, makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions that are pivotal in modern medicinal chemistry.

The chemical properties of 3-bromo-9H-pyrido[2,3-b]indole include a molecular weight of approximately 261.11 g/mol and a melting point that varies based on purity, typically reported in the range of 180-200°C. Its solubility profile shows moderate dissolution in polar organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, but limited solubility in water, which is common for many heterocyclic compounds. This solubility behavior is crucial for its handling in laboratory settings, especially in reactions involving palladium-catalyzed couplings, where it serves as a key building block. The bromine atom at the 3-position acts as an excellent leaving group, facilitating nucleophilic substitution reactions and enabling the construction of more complex molecules. In recent trends, searches for "heterocyclic compounds in drug design" and "brominated intermediates for Suzuki reactions" highlight its relevance in addressing current challenges in oncology and neuroscience research, such as developing inhibitors for protein kinases or modulators for neurological disorders. Additionally, its stability under various conditions makes it suitable for long-term storage and use in high-throughput screening assays, aligning with the push towards automated and AI-driven drug discovery platforms.

In terms of applications, 3-bromo-9H-pyrido[2,3-b]indole is primarily utilized as a precursor in the synthesis of biologically active compounds. For instance, it is employed in the development of potential therapeutic agents targeting diseases like cancer and Alzheimer's, where modified indole structures have shown promise in modulating enzyme activity and receptor binding. The compound's framework allows for easy functionalization, leading to derivatives that exhibit enhanced pharmacokinetic properties. Recent studies, often queried under terms like "pyrido[2,3-b]indole in anticancer research" or "CAS 1428799-40-9 in neurodegenerative studies", demonstrate its role in creating molecules that inhibit aberrant cell proliferation or reduce oxidative stress in neuronal cells. Beyond pharmaceuticals, this compound finds use in materials science, particularly in the design of organic light-emitting diodes (OLEDs) and sensors, owing to its fluorescent properties and electron-donating capabilities. The integration of such compounds into smart materials is a hot topic, with searches for "organic electronics with heterocyclic cores" reflecting the intersection of chemistry and technology in sustainable innovation.

The synthesis of 3-bromo-9H-pyrido[2,3-b]indole typically involves multi-step organic reactions, starting from readily available indole and pyridine precursors. Common methods include bromination of the parent pyridoindole compound using reagents like N-bromosuccinimide (NBS) under controlled conditions to achieve regioselectivity at the 3-position. This process is optimized for high yield and purity, ensuring the compound meets the standards required for research and development. In the context of green chemistry, researchers are exploring eco-friendly alternatives, such as catalytic bromination, to minimize waste and energy consumption—a trend captured in searches for "sustainable synthesis of brominated heterocycles". The compound's characterization involves techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular structure and confirming the presence of the bromine substituent. These analytical methods are essential for quality control in industrial settings, where consistency is paramount for reproducibility in downstream applications.

Market dynamics and research trends indicate a growing demand for 3-bromo-9H-pyrido[2,3-b]indole, driven by advancements in personalized medicine and the rise of AI-assisted drug discovery. Pharmaceutical companies and academic institutions are increasingly investing in libraries of such compounds for screening against novel biological targets, as seen in queries like "high-throughput screening with pyridoindole derivatives". The compound's versatility also aligns with global health initiatives, such as the search for treatments for emerging viral infections, where heterocyclic molecules play a role in antiviral drug development. However, challenges remain in scaling up synthesis and ensuring cost-effectiveness, prompting ongoing research into flow chemistry and continuous manufacturing processes. From an SEO perspective, incorporating keywords like "innovative chemical intermediates" and "research chemicals for biotechnology" can enhance the visibility of content related to this compound, catering to audiences seeking cutting-edge scientific information. Overall, 3-bromo-9H-pyrido[2,3-b]indole represents a pivotal entity in the chemical sciences, with its potential yet to be fully unlocked in various high-impact fields.

Looking ahead, the future of 3-bromo-9H-pyrido[2,3-b]indole appears promising, with ongoing investigations into its derivatives for tailored applications. For example, researchers are exploring its use in photodynamic therapy for cancer, leveraging its ability to generate reactive oxygen species upon light activation. Additionally, its role in the development of biosensors for detecting biomarkers associated with diseases is gaining traction, responding to searches for "chemical probes for diagnostic applications". The compound's compatibility with computational modeling and machine learning algorithms further positions it at the forefront of digital chemistry, where in silico predictions accelerate the design of new molecules. As sustainability becomes a central theme in science, efforts to derive 3-bromo-9H-pyrido[2,3-b]indole from renewable sources or via biodegradable pathways are likely to increase, addressing environmental concerns without compromising efficacy. In conclusion, this compound not only enriches the toolkit of synthetic chemists but also contributes to broader societal goals, such as improving healthcare outcomes and fostering technological innovation, making it a subject of enduring interest and utility in the scientific community.